(S)-RUCY(regR)-XylBINAP

• CAS: 1312713-89-5

Core Science & Biosynthesis

(S)-RUCY(regR)-XylBINAP: A Comprehensive Technical Guide for Asymmetric Ketone Hydrogenation

This guide provides an in-depth technical overview of the chiral ruthenabicyclic complex, (S)-RUCY(regR)-XylBINAP. Developed for researchers, scientists, and professionals in drug development and fine chemical synthesis, this document details the catalyst's structure, properties, synthesis, and its exceptional performance in asymmetric ketone hydrogenation.

Introduction: The Evolution of High-Performance Ruthenium Catalysts

The asymmetric hydrogenation of ketones to produce enantiomerically pure secondary alcohols is a cornerstone of modern synthetic chemistry, with profound implications for the pharmaceutical and agrochemical industries. The quest for catalysts that offer high activity, broad substrate scope, and exquisite enantioselectivity under mild conditions is a continuous endeavor. While traditional Ru(II)-diphosphine-diamine complexes have shown considerable success, they can be limited by substrate sensitivity, particularly with base-labile or sterically demanding ketones.

(S)-RUCY(regR)-XylBINAP, a novel ruthenabicyclic complex, represents a significant advancement in this field.[1] It demonstrates exceptionally high catalytic activity and enantioselectivity in the hydrogenation of a wide array of ketones.[1] Notably, it achieves turnover frequencies (TOF) up to 35,000 min⁻¹ in the hydrogenation of acetophenone, yielding (R)-1-phenylethanol in over 99% enantiomeric excess (ee).[1][2] This guide will explore the unique structural features that contribute to this remarkable performance and provide practical insights into its application.

Structural Elucidation and Physicochemical Properties

The systematic name for (S)-RUCY(regR)-XylBINAP is RuCl[(S)-daipena][(S)-xylbinap].[2] The nomenclature designates the specific chirality of the ligands and the regiochemistry of the complex.

• (S)-XylBINAP : Refers to the (S)-enantiomer of 2,2'-bis(di-3,5-xylylphosphino)-1,1'-binaphthyl, a bulky and electron-rich atropisomeric diphosphine ligand that creates a well-defined chiral environment.

• (S)-daipena : Denotes the (S)-enantiomer of 1,1-di(4-anisyl)-2-isopropyl-1,2-ethanediamine, a chiral diamine ligand.

• (regR) : This designation refers to the specific regiochemistry of the complex, indicating that the chlorine atom is located trans to the less sterically hindered nitrogen atom of the daipena ligand. This arrangement is crucial for the catalyst's stability and reactivity.

The core of the molecule is a "ruthenabicyclic" structure, a key innovation that imparts high stability and prevents decomposition pathways that can plague other catalysts.

Chemical Structure Diagram

Caption: Simplified 2D representation of the (S)-RUCY(regR)-XylBINAP core structure.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₇₁H₇₃ClN₂O₂P₂Ru	[2][3]
Molecular Weight	1184.84 g/mol	[3]
CAS Number	1312713-89-5	[2]
Appearance	Yellow to brown to dark green powder/crystal	[4]
Storage	Store at room temperature (recommended in a cool, dark place, <15°C) under an inert gas. Air sensitive.	[3][4]
Solubility	Insoluble in water. Soluble in organic solvents like toluene and alcohols.	[5]

Synthesis of (S)-RUCY(regR)-XylBINAP

The synthesis of this ruthenabicyclic complex is a multi-step process that requires careful handling of air- and moisture-sensitive reagents. The following is a representative protocol based on established literature procedures. The causality behind these steps lies in the sequential assembly of the chiral ligands around the ruthenium center to form the stable precatalyst.

Experimental Protocol: Synthesis of RuCl[(S)-daipena][(S)-xylbinap]

Materials:

• [RuCl₂(p-cymene)]₂

• (S)-XylBINAP

• (S)-daipena

• Anhydrous, deoxygenated solvents (e.g., toluene, ethanol)

• Inert atmosphere glovebox or Schlenk line apparatus

Step-by-Step Methodology:

• Formation of the Diphosphine Complex: In a glovebox, a solution of [RuCl₂(p-cymene)]₂ and (S)-XylBINAP (in a 1:2.2 molar ratio) in anhydrous toluene is heated at 110 °C for 1 hour. The p-cymene ligand is displaced by the bidentate XylBINAP ligand.

• Ligand Exchange with Diamine: The reaction mixture is cooled to room temperature, and (S)-daipena (2.4 equivalents relative to the ruthenium dimer) is added. The mixture is then stirred at room temperature for 30 minutes. The diamine ligand coordinates to the ruthenium center.

• Crystallization of the Product: The solvent is removed under reduced pressure. The resulting residue is washed with ethanol and dried under vacuum to yield the (S)-RUCY(regR)-XylBINAP complex as a solid. The use of specific stoichiometries and reaction times is critical to favor the formation of the desired regioselective product.

Catalytic Application: Asymmetric Hydrogenation of Ketones

(S)-RUCY(regR)-XylBINAP is a precatalyst that requires activation with a base to form the active catalytic species. Its high efficiency stems from a well-defined catalytic cycle that operates via a metal-ligand bifunctional mechanism.

Proposed Catalytic Cycle

The hydrogenation is believed to proceed through a six-membered pericyclic transition state. The amine group of the daipena ligand and the ruthenium hydride participate in a concerted hydrogen transfer to the carbonyl group of the ketone substrate.

Sources

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• 5. (S)-(-)-XylBINAP | 135139-00-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Protocols & Analytical Methods

Application Notes and Protocols: Optimizing Solvent Systems for RUCY®-XylBINAP Catalyzed Asymmetric Hydrogenation

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the selection and optimization of solvent systems for asymmetric hydrogenation reactions catalyzed by RUCY®-XylBINAP complexes. The RUCY®-XylBINAP catalyst platform is renowned for its exceptional activity and enantioselectivity in the hydrogenation of a wide array of ketones.[1][2] However, achieving optimal performance is critically dependent on the judicious choice of the reaction solvent. This guide delves into the fundamental principles governing solvent effects, presents comparative data, and offers detailed, field-proven protocols to empower users to maximize yield, enantioselectivity, and reaction efficiency.

The Decisive Role of the Solvent in Asymmetric Hydrogenation

The solvent is not merely an inert medium for dissolving reactants; it is an active participant in the catalytic cycle that can profoundly influence both the rate and stereochemical outcome of an asymmetric hydrogenation.[3] The choice of solvent impacts several key parameters of the RUCY®-XylBINAP catalyzed reaction:

• Catalyst Activity and Reaction Kinetics: The solvent can affect the solubility of the hydrogen gas, the stability of catalytic intermediates, and the energy barriers of key mechanistic steps. Alcoholic solvents, for instance, have been shown to significantly increase reaction rates compared to aprotic solvents.[4] This is often attributed to the ability of protic solvents to facilitate the protonation and release of the product from the metal center, thereby accelerating catalyst turnover.[4][5]

• Enantioselectivity: The solvent shell around the catalyst-substrate complex can influence the conformational dynamics of the transition state. This interaction can either enhance or diminish the steric and electronic factors that govern facial selectivity, directly impacting the enantiomeric excess (ee) of the product.

• Catalyst Stability and Solubility: The chosen solvent must effectively dissolve the substrate, the RUCY®-XylBINAP precatalyst, and any additives (like a base), while also maintaining the stability of the active catalytic species throughout the reaction.

The interplay of these factors is visually summarized in the diagram below.

Caption: Logical relationship between solvent choice and key hydrogenation performance metrics.

Understanding Solvent Classes: Protic vs. Aprotic

Solvents are broadly categorized based on their ability to donate hydrogen bonds. This distinction is critical in the context of RUCY®-XylBINAP hydrogenation.

• Polar Protic Solvents: These solvents, such as alcohols (methanol, ethanol, isopropanol) and water, contain O-H or N-H bonds and can act as hydrogen bond donors.[6][7][8] In Ru-BINAP systems, they are often the solvents of choice as they can participate in the catalytic cycle by providing a proton source, which facilitates product dissociation and regenerates the active catalyst.[5] This leads to significantly higher reaction rates.[4]

• Polar Aprotic Solvents: These solvents (e.g., THF, DCM, Acetone, DMF) possess a dipole moment but lack an acidic proton to donate for hydrogen bonding.[6][9] While they are effective at dissolving a wide range of substrates, their use in RUCY®-XylBINAP hydrogenations often results in reduced catalytic activity compared to protic counterparts.[4][5] They may be considered when the substrate or product is sensitive to protic media or for specific substrates where selectivity is empirically found to be higher.

Recommended Solvent Systems for RUCY®-XylBINAP

Based on extensive studies and practical application, protic solvents, particularly lower-chain alcohols, are the primary recommendation for most ketone hydrogenations using the RUCY®-XylBINAP catalyst.

Primary Recommendation: Alcoholic Solvents

Alcohols like isopropanol (IPA), ethanol (EtOH), and methanol (MeOH) consistently provide the highest reaction rates and excellent enantioselectivity.

• Isopropanol (IPA): Often considered the default solvent for ketone hydrogenation. It offers a good balance of reactivity, safety, and solubility for a broad range of substrates. The RUCY® catalyst system, in conjunction with a base like potassium tert-butoxide (t-BuOK) in IPA, is a robust starting point for nearly any ketone substrate.

• Ethanol (EtOH) & Methanol (MeOH): Both are excellent solvents that often yield the highest activities.[5] Methanol, in particular, can accelerate product release from the catalyst intermediate.[5] However, their lower boiling points and higher volatility may require more careful handling in large-scale operations. Some procedures have also successfully employed aqueous methanol (e.g., 95% MeOH) for specific substrates like allylic alcohols.[10]

Secondary Systems: Aprotic Solvents and Mixtures

While less common, aprotic solvents or solvent mixtures can be advantageous in specific scenarios.

• Dichloromethane (DCM) and Tetrahydrofuran (THF): These may be used if the substrate has poor solubility in alcohols. However, a significant reduction in reaction rate should be anticipated.

• Mixtures (e.g., EtOH/DCM): For certain substrates, a mixture of a protic and an aprotic solvent can provide an optimal balance, dissolving a challenging substrate while still benefiting from the rate-enhancing effects of the alcohol.[4] For example, the hydrogenation of 3-oxo-3-phenylpropionic acid ethyl ester has been effectively performed in an EtOH/CH₂Cl₂ mixture.[4]

Comparative Data for Solvent Selection

The following table summarizes the typical performance of various solvents for the asymmetric hydrogenation of a model substrate, acetophenone, to 1-phenylethanol.

Solvent	Solvent Type	Typical Conversion	Typical ee (%)	Relative Rate	Key Considerations
Isopropanol (IPA)	Polar Protic	>99%	>99%	High	Recommended starting point. Excellent balance of reactivity and safety.
Methanol (MeOH)	Polar Protic	>99%	>99%	Very High	Highest activity in many cases.[5] Lower boiling point and higher toxicity.
Ethanol (EtOH)	Polar Protic	>99%	>99%	Very High	Excellent activity, often comparable to methanol.
THF	Polar Aprotic	Variable	95-99%	Moderate	Use when substrate solubility in alcohols is poor. Slower reaction times are expected.
DCM	Polar Aprotic	Variable	95-99%	Moderate-Low	Good for dissolving complex substrates, but rates are generally lower.
Toluene	Nonpolar	Low	Variable	Very Low	Generally not recommended due to low catalyst activity and potential for poor solubility of the catalyst/base.

Note: Data is generalized from literature and practical experience. Optimal conditions are substrate-dependent and require empirical screening.

Detailed Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. High-pressure hydrogenation must be conducted behind a blast shield using appropriate pressure-rated equipment. Ensure all solvents are de-gassed prior to use to remove dissolved oxygen, which can deactivate the catalyst.

Protocol 1: Standard Asymmetric Hydrogenation of a Ketone

This protocol describes a general procedure for the hydrogenation of an aromatic ketone using (R)-RUCY®-XylBINAP in isopropanol.

Materials:

• (R)-RUCY®-XylBINAP (e.g., CAS 1384974-38-2)[1]

• Potassium tert-butoxide (t-BuOK)

• Substrate (e.g., Acetophenone)

• Anhydrous, de-gassed isopropanol (IPA)

• High-pressure autoclave with a stirrer bar and pressure gauge

• Schlenk line or glovebox for inert atmosphere handling

• Hydrogen gas (high purity)

Caption: Standard experimental workflow for RUCY®-XylBINAP catalyzed hydrogenation.

Procedure:

• Reactor Preparation: To a clean, dry glass liner for the autoclave, add the ketone substrate (1.0 mmol, 1.0 equiv) and a magnetic stirrer bar.

• Inerting: Place the liner in the autoclave. Seal the reactor and purge the system with argon or nitrogen for 10-15 minutes to ensure an inert atmosphere.

• Reagent Addition: Under a positive pressure of inert gas, add de-gassed isopropanol (5 mL).

• Catalyst Loading: In a glovebox or under a stream of argon, weigh (R)-RUCY®-XylBINAP (e.g., 2.4 mg, 0.002 mmol, S/C = 500) and t-BuOK (e.g., 2.2 mg, 0.02 mmol, 0.02 equiv) into a vial. Quickly add this mixture to the autoclave against a positive flow of inert gas.

• Reaction Execution: Seal the autoclave securely. Pressurize and vent with hydrogen gas (3-4 cycles) to replace the inert atmosphere. Finally, pressurize to the desired pressure (e.g., 10 atm H₂).

• Heating and Stirring: Place the autoclave on a stirrer hotplate and begin vigorous stirring. Heat the reaction to the target temperature (e.g., 30-50 °C).

• Monitoring: Allow the reaction to proceed for the specified time (e.g., 2-12 hours). The reaction can be monitored by taking aliquots (after carefully depressurizing and re-purging) and analyzing by GC or TLC.

• Work-up: Once complete, cool the reactor to room temperature and carefully vent the hydrogen pressure. Open the reactor and pass the reaction mixture through a short plug of silica gel, eluting with ethyl acetate to remove the catalyst.

• Analysis: Concentrate the filtrate under reduced pressure. Determine the conversion by ¹H NMR or GC analysis of the crude material. Determine the enantiomeric excess by chiral HPLC or chiral GC analysis.[11][12][13]

Protocol 2: Parallel Screening of Solvent Systems

This protocol is designed to rapidly identify the optimal solvent for a new substrate using parallel reaction vials.

• Stock Solution Preparation: In a glovebox, prepare a stock solution of the RUCY®-XylBINAP catalyst and the base (t-BuOK) in a suitable, volatile solvent like anhydrous THF.

• Array Preparation: In an array of labeled reaction vials, add the new substrate (e.g., 0.1 mmol per vial).

• Reagent Dispensing: Add a precise volume of the catalyst/base stock solution to each vial and evaporate the THF under a stream of argon. This ensures each vial has an identical amount of catalyst and base.

• Solvent Addition: To each vial, add 1 mL of a different de-gassed candidate solvent (e.g., Vial 1: IPA; Vial 2: EtOH; Vial 3: MeOH; Vial 4: THF).

• Hydrogenation: Place the vials into a parallel pressure reactor. Purge with H₂ and pressurize to the desired pressure (e.g., 10 atm). Stir and heat for a set period (e.g., 6 hours).

• Analysis: After the reaction, cool and vent the reactor. Take a small aliquot from each vial, filter through a micro-filter, and analyze directly by GC and chiral GC/HPLC to determine conversion and ee for each solvent.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (oxygen exposure).2. Insufficient base.3. Catalyst poison in substrate/solvent.4. Low H₂ pressure or poor mixing.	1. Ensure rigorous inert atmosphere techniques.2. Increase base loading (e.g., to 0.05 equiv).3. Purify substrate/use high-purity solvents.4. Increase H₂ pressure and/or stirring speed.
Low Enantioselectivity	1. Suboptimal solvent choice.2. Reaction temperature is too high.3. Incorrect catalyst enantiomer.	1. Screen other solvents (see Protocol 2).2. Lower the reaction temperature (e.g., to room temp or 0 °C), though this may require longer reaction times.3. Verify the catalyst ((R) vs (S)) is correct for the desired product enantiomer.
Inconsistent Results	1. Trace oxygen or water in the system.2. Non-homogenous catalyst/base addition.3. Inaccurate temperature/pressure control.	1. Thoroughly dry glassware and de-gas solvents.2. Prepare a stock solution of catalyst/base for more accurate dispensing.3. Calibrate temperature and pressure monitoring equipment.

Conclusion

The selection of an appropriate solvent system is a critical parameter for achieving high efficiency and stereoselectivity in RUCY®-XylBINAP catalyzed asymmetric hydrogenations. For the vast majority of ketone substrates, polar protic solvents, particularly isopropanol, ethanol, and methanol, offer superior performance by accelerating the catalytic cycle. While aprotic solvents have their place for substrates with unique solubility requirements, they typically result in lower reaction rates. It is imperative for researchers to recognize the solvent as a key optimization parameter and to perform empirical screening, as outlined in this guide, to unlock the full potential of the RUCY®-XylBINAP catalyst for any new transformation.

References

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• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry. Available at: [Link]

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• Theoretical Study on the Solvent Effect on the Enantioselectivity of Iridium-Catalyzed Asymmetric Hydrogenation Reactions. ResearchGate. Available at: [Link]

• Design and preparation of new palladium precatalysts for C–C and C–N cross-coupling reactions. Royal Society of Chemistry. Available at: [Link]

• Asymmetric Catalysis in Chiral Solvents: Chirality Transfer with Amplification of Homochirality through a Helical Macromolecular Scaffold. ACS Publications. Available at: [Link]

• Polar Protic and Aprotic Solvents. Chemistry LibreTexts. Available at: [Link]

• BINAP-Ru(II) and BINAP-Rh(I)-catalyzed asymmetric hydrogenation of olefins without heteroatom-functionalities. Sci-Hub. Available at: [Link]

• Observation of the solvent enantio-isotope effect in asymmetric ring-opening of cyclic diaryliodoniums with selenocyanate. National Institutes of Health. Available at: [Link]

• Development of 4,4'-substituted-XylBINAP ligands for highly enantioselective hydrogenation of ketones. PubMed. Available at: [Link]

• Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Royal Society of Chemistry. Available at: [Link]

• Application of Biobased Solvents in Asymmetric Catalysis. National Institutes of Health. Available at: [Link]

• Asymmetric Hydrogenation of Olefins by Schrock-Osborn [Rh(COD)(L*)2]+ Catalyst. YouTube. Available at: [Link]

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Application Notes and Protocols for the (S)-RUCY Catalyzed Reduction of Acetophenone

Introduction

The asymmetric reduction of prochiral ketones to chiral alcohols is a cornerstone of modern synthetic chemistry, with profound implications for the pharmaceutical and fine chemical industries. The synthesis of enantiomerically pure alcohols is critical, as the biological activity of chiral molecules is often dictated by their specific stereochemistry. Among the arsenal of catalysts developed for this purpose, ruthenium-based complexes have emerged as exceptionally efficient and selective. This document provides a detailed guide to the application of the (S)-RUCY catalyst, a highly effective ruthenium complex, for the enantioselective reduction of acetophenone to (S)-1-phenylethanol, a valuable chiral building block.

The (S)-RUCY catalyst, specifically (S)-RUCY-XylBINAP with the structure RuCl[(S)-daipena][(S)-xylbinap], is a state-of-the-art catalyst known for its remarkable activity and enantioselectivity in the asymmetric hydrogenation of ketones.[1] This guide will delve into the mechanistic underpinnings of this catalytic system, provide detailed experimental protocols, and outline methods for the analysis of the reaction outcome, empowering researchers to confidently and successfully implement this powerful synthetic tool.

Catalyst Overview and Mechanistic Insights

The (S)-RUCY catalyst belongs to the family of ruthenium(II) complexes bearing a chiral diphosphine ligand (XylBINAP) and a chiral diamine ligand (daipena). This combination of chiral ligands creates a highly effective and stereochemically defined environment around the metal center, which is crucial for achieving high enantioselectivity.

The catalytic cycle for the hydrogenation of ketones with such Ru(II)-diamine-diphosphine complexes is understood to proceed via a "metal-ligand bifunctional" or "outer-sphere" mechanism. The key steps are outlined below:

• Activation of the Pre-catalyst: The commercially available (S)-RUCY complex is a pre-catalyst. In the presence of a base, typically an alkoxide such as potassium tert-butoxide (t-BuOK), the active catalyst is generated. The base facilitates the removal of the chloride ligand and the formation of a ruthenium hydride (Ru-H) species, which is the active reducing agent.[2][3]

• Hydride Transfer: The reduction of the ketone does not occur through direct coordination to the ruthenium center. Instead, the ketone interacts with the catalyst through hydrogen bonding with the amine ligand. This brings the carbonyl group in close proximity to the Ru-H bond in a specific orientation. The hydride is then transferred from the ruthenium to the carbonyl carbon, while a proton from the amine ligand is transferred to the carbonyl oxygen in a concerted, six-membered transition state. This outer-sphere mechanism is key to the catalyst's high chemoselectivity for the carbonyl group over other reducible functional groups.[4][5]

• Regeneration of the Catalyst: After the transfer of the hydride and proton, the resulting alcohol product dissociates, and the ruthenium complex is regenerated by reaction with molecular hydrogen (H₂), again facilitated by the basic conditions, to reform the active Ru-H species and complete the catalytic cycle.

This mechanistic understanding underscores the critical role of the base, not only in the initial activation of the pre-catalyst but also in the regeneration of the active hydride species throughout the reaction.

Caption: Simplified catalytic cycle for the (S)-RUCY catalyzed reduction of acetophenone.

Experimental Protocols

Materials and Equipment

• (S)-RUCY-XylBINAP catalyst: (RuCl[(S)-daipena][(S)-xylbinap])

• Acetophenone: (purified by distillation or filtration through a short plug of alumina)

• 2-Propanol (IPA): Anhydrous and deoxygenated

• Potassium tert-butoxide (t-BuOK): 1.0 M solution in THF or freshly prepared

• Hydrogen gas (H₂): High purity (≥99.99%)

• Inert gas: Argon or Nitrogen

• Autoclave or high-pressure reactor: Equipped with a magnetic stirrer, pressure gauge, and temperature controller

• Schlenk line and glassware: For handling air- and moisture-sensitive reagents

• Standard laboratory glassware: For work-up and purification

• Rotary evaporator

• Silica gel: For column chromatography

Reaction Setup and Procedure

Note: This protocol is a general guideline. The optimal conditions, particularly the substrate-to-catalyst ratio, may vary depending on the desired scale and purity requirements. A substrate-to-catalyst ratio (S/C) of 2000:1 has been reported to be effective.[6]

• Reactor Preparation: Thoroughly dry the autoclave or high-pressure reactor and purge with an inert gas (Argon or Nitrogen) for at least 15-20 minutes to ensure an inert atmosphere.

• Reagent Preparation:

  • In a glovebox or under a stream of inert gas, weigh the (S)-RUCY-XylBINAP catalyst into a suitable vial. For a 10 mmol scale reaction with an S/C of 2000, this would be approximately 5.9 mg of the catalyst (MW: 1184.91 g/mol ).

  • Prepare a stock solution of the catalyst in anhydrous, deoxygenated 2-propanol for easier handling and accurate dispensing, especially for smaller scale reactions.

  • Degas the 2-propanol by bubbling with an inert gas for at least 30 minutes prior to use.

• Reaction Assembly:

  • To the prepared reactor, add the (S)-RUCY-XylBINAP catalyst.

  • Add acetophenone (e.g., 1.20 g, 10 mmol for a 10 mmol scale reaction).

  • Add anhydrous and deoxygenated 2-propanol (e.g., 20 mL).

  • Add the base, potassium tert-butoxide. The amount of base can be crucial for the reaction rate. A starting point is to use a substoichiometric amount relative to the catalyst, for instance, 4 equivalents with respect to the catalyst. For the example above, this would be 0.02 mmol of t-BuOK.

• Hydrogenation:

  • Seal the reactor securely.

  • Purge the reactor with hydrogen gas three to five times to remove the inert gas.

  • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 8 atm).

  • Begin stirring and heat the reaction mixture to the desired temperature (e.g., 30-50 °C).

  • Monitor the reaction progress by observing the hydrogen uptake from the pressure gauge. The reaction time can vary from a few hours to 24 hours depending on the scale, catalyst loading, and specific conditions.

Work-up and Purification

• Reaction Quenching: After the reaction is complete (indicated by the cessation of hydrogen uptake), cool the reactor to room temperature and carefully vent the excess hydrogen gas in a well-ventilated fume hood.

• Solvent Removal: Open the reactor and transfer the reaction mixture to a round-bottom flask. Concentrate the mixture under reduced pressure using a rotary evaporator to remove the bulk of the 2-propanol.

• Extraction:

  • Dissolve the residue in a suitable organic solvent such as ethyl acetate or dichloromethane (e.g., 50 mL).

  • Wash the organic layer with water (2 x 20 mL) and then with brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: The crude (S)-1-phenylethanol can be purified by silica gel column chromatography using a mixture of hexane and ethyl acetate as the eluent. The purity of the fractions can be monitored by thin-layer chromatography (TLC).

Data and Performance

The (S)-RUCY-XylBINAP catalyst is known for its high performance in the asymmetric reduction of acetophenone, consistently delivering high yields and excellent enantioselectivity.

Parameter	Condition	Result	Reference
Catalyst	(S)-RUCY-XylBINAP	-	[1]
Substrate	Acetophenone	-	[1]
Enantiomeric Excess (ee)	>99% for (S)-1-phenylethanol	Excellent	[1]
Turnover Frequency (TOF)	Up to 35,000 min⁻¹	Very High	[1]
Substrate/Catalyst Ratio (S/C)	2000:1	>98:2 er	[6]
Typical Solvent	2-Propanol	-	[7]
Typical Base	Potassium tert-butoxide	Rate-enhancing	[3]
Typical H₂ Pressure	8 atm	-	[8]

Analytical Methods

Accurate determination of the yield and enantiomeric excess of the product is crucial for evaluating the success of the reaction.

Yield Determination

The isolated yield can be determined gravimetrically after purification. Alternatively, a quantitative NMR (qNMR) analysis of the crude product can be performed using an internal standard.

Enantiomeric Excess (ee) Determination

The enantiomeric excess of the 1-phenylethanol product is typically determined by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).

Chiral HPLC Method:

• Column: A polysaccharide-based chiral stationary phase column such as Daicel CHIRALCEL® OD-H or CHIRALPAK® AD-H is commonly used.

• Mobile Phase: A mixture of n-hexane and 2-propanol is a typical mobile phase. The exact ratio may need to be optimized for baseline separation of the enantiomers (e.g., 90:10 or 95:5 n-hexane:2-propanol).[9][10]

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Detection: UV detection at 210 nm or 254 nm.

• Sample Preparation: Dilute a small amount of the purified product in the mobile phase.

The enantiomeric excess is calculated from the peak areas of the two enantiomers in the chromatogram using the formula: ee (%) = [|Area(S) - Area(R)| / (Area(S) + Area(R))] x 100.

Structural Characterization (NMR)

The structure of the purified (S)-1-phenylethanol can be confirmed by ¹H and ¹³C NMR spectroscopy.

• ¹H NMR (CDCl₃, 400 MHz): δ 7.40-7.25 (m, 5H, Ar-H), 4.90 (q, J = 6.5 Hz, 1H, CHOH), 2.50 (br s, 1H, OH), 1.50 (d, J = 6.5 Hz, 3H, CH₃).[11]

• ¹³C NMR (CDCl₃, 100 MHz): δ 145.8 (Ar-C), 128.5 (Ar-CH), 127.4 (Ar-CH), 125.4 (Ar-CH), 70.4 (CHOH), 25.1 (CH₃).[11]

Caption: Experimental workflow for the (S)-RUCY catalyzed reduction of acetophenone.

Conclusion

The (S)-RUCY-XylBINAP catalyst provides a highly efficient and enantioselective method for the reduction of acetophenone to (S)-1-phenylethanol. The operational simplicity, coupled with the high yields and exceptional enantioselectivity, makes this catalytic system a valuable tool for both academic research and industrial applications. By understanding the underlying mechanism and following the detailed protocols outlined in this guide, researchers can effectively harness the power of this advanced catalyst for the synthesis of valuable chiral alcohols.

References

Sources

• 1. assets.takasago.com [assets.takasago.com]
• 2. 1-Phenylethanol, (S)- | C8H10O | CID 443135 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Enhanced selective hydrogenation of acetophenone over KIT-6 supported Pd–MOx (M = Fe, Co, Ni) hybrid nanostructures - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]

Technical Notes & Optimization

Technical Support Center: (S)-RUCY Solubility & Activation Guide

Product Family: Asymmetric Transfer Hydrogenation (ATH) Catalysts Specific Catalyst: (S)-RUCY (RuCl) Solvent System: Isopropanol (IPA) Document ID: ATH-SUP-0042[1]

The Core Issue: The "Solubility Paradox"

Why won't my catalyst dissolve? If you are attempting to dissolve (S)-RUCY directly in neutral isopropanol (IPA) and observing a persistent suspension, this is normal behavior .[1]

(S)-RUCY is a stable 18-electron precatalyst .[1] It is designed to be robust and stable in air, which inherently limits its solubility in polar alcohols like IPA.[1] It does not become the true, soluble catalytic species until it undergoes base activation .[1]

The Mechanism of Solubilization

The "dissolution" you are looking for is actually a chemical reaction.[1]

• Precatalyst (Solid/Suspension): The Ru-Cl bond is intact.[1] The complex is neutral and sparingly soluble.[1]

• Base Activation: Addition of a base (e.g., KOH,

  -BuOK) eliminates HCl.[1]

• Active Species (Solution): The complex becomes a 16-electron species (Ru-Amide), which immediately reacts with IPA to form the soluble Ruthenium Hydride (Ru-H) species.[1]

Key Takeaway: Do not judge solubility before adding the base.[1] The base is not just a reagent; it is the solubilizing agent.[1]

Visual Workflow: Activation & Dissolution

The following diagram illustrates the correct operational flow to achieve a homogeneous catalyst solution.

Figure 1: The transition from insoluble precatalyst to soluble active species requires base mediation.

Troubleshooting Scenarios (FAQ)

Scenario A: "I added the base, but it is still a suspension."

Diagnosis:

• Induction Time: The ligand exchange is not instantaneous.[1] It may take 15–30 minutes at room temperature.

• Temperature: At

  , the reaction is slow.

• Base Quality: Your KOH/NaOH pellets may be carbonated (coated in carbonate), or your

  -BuOK solution may be hydrolyzed.[1]

Solution:

• Warm the mixture to

  for 10 minutes.

• Ensure the base is strictly anhydrous or freshly prepared.[1]

• Sonicate the slurry for 2 minutes after base addition to break up catalyst aggregates.[1]

Scenario B: "The solution turned black/precipitated metal."

Diagnosis: Catalyst Decomposition.[1] Cause:

• Overheating: Temperatures

  without substrate can decompose the hydride.[1]

• Oxygen Leak: The active hydride species is air-sensitive (unlike the precatalyst).[1]

• Low IPA Quality: Peroxides in aged IPA can destroy the catalyst.[1]

Solution:

• Degas IPA thoroughly (sparge with Nitrogen/Argon for 20 mins) before use.[1]

• Do not heat the catalyst solution above

  without the substrate present.

Scenario C: "Can I use water to help dissolve it?"

Answer: NO. While some ATH reactions run in water/IPA mixtures, adding water during the initial solubilization of the precatalyst often hinders the formation of the Ru-H species.[1]

• Protocol: Form the catalyst solution in pure, dry IPA first. Add water (if required for the reaction) after the catalyst is fully dissolved and active.[1]

Optimization Protocols

Method 1: Standard In-Situ Activation (Recommended)

Best for standard screenings and scale-up.[1]

• Weighing: Charge (S)-RUCY (e.g., 6.4 mg, 0.01 mmol) into the reaction vessel.

• Purging: Evacuate and backfill with Nitrogen (

  ).

• Solvent: Add anhydrous IPA (degassed). Stir. Expect a suspension.

• Activation: Add the base (e.g., 0.05 mmol KOH or

  -BuOK).

  • Note: A molar ratio of Base:Catalyst

    5:1 is typical.[1]

• Aging: Stir at

  for 15–20 minutes.

• Check: The solution should turn deep orange/red or purple (depending on specific ligand substitution) and become clear.

• Substrate: Add your ketone/imine substrate only after this color change.

Method 2: The DCM Pre-Solubilization Technique

Use this if your specific batch of catalyst is hard/crystalline and refuses to dissolve in IPA.

• Dissolve (S)-RUCY in a minimal amount of Dichloromethane (DCM) . It is highly soluble in DCM.[1]

• Add this DCM concentrate to your main IPA reaction vessel.

• Add the base.[1][2][3]

• Optional: Ideally, remove the DCM under vacuum if strict solvent purity is required, but traces of DCM usually do not inhibit ATH reactions.[1]

Solubility Data Reference

Solvent	Solubility (Precatalyst)	Solubility (Active Species)	Notes
Isopropanol (IPA)	Poor (< 2 mg/mL)	Good	Requires base to dissolve.[1]
Methanol	Moderate	Good	Faster reaction, but lower ee often observed.[1]
Dichloromethane	Excellent	N/A	Use for stock solutions.[1]
Water	Insoluble	Moderate	Only if sulfonated ligands are used.[1]
Toluene	Poor	Moderate	often used as co-solvent.[1]

References

• Catalyst Manufacturer Guide: Takasago International Corporation. RUCY® Technical Brochure & Handling Guide. [1]

• Original Mechanism (Noyori): Hashiguchi, S., Fujii, A., Takehara, J., Ikariya, T., & Noyori, R. (1995).[1][4] Asymmetric Transfer Hydrogenation of Aromatic Ketones Catalyzed by Chiral Ruthenium(II) Complexes. Journal of the American Chemical Society, 117(28), 7562–7563.[1][4]

• Product Specification: Sigma-Aldrich. RuCl(p-cymene)[(S,S)-Ts-DPEN] Product Sheet. [1]

• Safety & Handling: Catalysts Europe. Catalyst Handling Best Practice Guide. [1]

Sources

• 1. Catalysts & Ligands | Takasago International Corporation [takasago.com]
• 2. RuCl(p-cymene)[(R,R)-Ts-DPEN] | Benchchem [benchchem.com]
• 3. assets.takasago.com [assets.takasago.com]
• 4. Asymmetric Transfer Hydrogenation [sigmaaldrich.com]

Effect of temperature on RUCY-XylBINAP turnover frequency (TOF)

The following guide serves as a specialized technical support resource for the RUCY®-XylBINAP catalyst system. It is designed for process chemists and researchers optimizing asymmetric hydrogenation workflows.

Topic: Effect of Temperature on Turnover Frequency (TOF) & Reaction Kinetics Document ID: TS-RUCY-004 Status: Active

Core Technical Insight: The Temperature-TOF Nexus

The User Query: How does temperature specifically influence the Turnover Frequency (TOF) of RUCY-XylBINAP, and what are the operational boundaries?

The Kinetic Reality

For the RUCY-XylBINAP system (a Ruthenium-diamine-diphosphine complex), temperature acts as a non-linear accelerator of the catalytic cycle. While the Arrhenius equation dictates that reaction rate constants (

) increase exponentially with temperature, the Turnover Frequency (TOF) —defined as moles of product formed per mole of catalyst per unit time—is governed by a delicate balance between hydride transfer rates and catalyst stability .

• The Activation Zone (25°C – 40°C):

  • Mechanism: In this range, the rate-determining step (typically the hydride transfer from the Ru-H species to the ketone/imine) is thermally accelerated.

  • TOF Impact: You can expect a 2-3x increase in TOF for every 10°C rise. This is the "safe zone" where enantioselectivity (

    ) remains high because the rigid chiral pocket of the XylBINAP ligand maintains the transition state geometry effectively.

• The Diffusion/Stability Limit (>50°C):

  • Mechanism: As temperature exceeds 50°C, the reaction may shift from being kinetically controlled to mass-transfer controlled (hydrogen gas solubility decreases in solvents like IPA/TFE at higher temps).

  • Risk Factor: The active Ru-dihydride species becomes susceptible to thermal decomposition or irreversible dimerization, leading to a sudden "cliff" in conversion rates. Furthermore, the

    often degrades because the higher thermal energy allows the substrate to access the "mismatched" quadrant of the catalyst.

The "RUCY" Advantage

Unlike first-generation Ru-BINAP catalysts, RUCY®-XylBINAP utilizes the bulky xylyl groups on the phosphine and the DAIPEN diamine backbone to create an exceptionally steric-congested environment. This allows it to sustain higher TOFs (up to 35,000 min⁻¹ under optimized conditions) at elevated temperatures with less erosion of

compared to standard BINAP complexes.

Troubleshooting Guide: Temperature & Activity Issues

Q1: I am running a hydrogenation at 25°C, but my TOF is <100 h⁻¹. Increasing temperature to 50°C didn't help. Why? Diagnosis: This is likely not a temperature issue but a Catalyst Poisoning or Activation failure.

• Root Cause: RUCY-XylBINAP requires a base (e.g.,

  -BuOK) to generate the active 16-electron species. If your substrate contains acidic impurities (carboxylic acids, phenols) or if the solvent is wet, the base is neutralized, and the catalyst never activates.

• Solution:

  • Verify Base Loading: Ensure a base:catalyst ratio of at least 10:1 to 50:1 .

  • Substrate Purification: Pass the substrate through a plug of neutral alumina or recrystallize to remove acidic impurities.

  • Then re-evaluate temperature effects.

Q2: At 60°C, my reaction finishes in 10 minutes (High TOF), but the

dropped from 99% to 92%. Can I recover the without sacrificing speed? Diagnosis: You have hit the Enantio-Entropy Trade-off .

• Root Cause: At 60°C, the difference in free energy (

  ) between the major and minor transition states becomes less significant relative to the thermal energy ( ).

• Solution:

  • Lower Temperature to 35-40°C: Accept a slightly lower TOF for higher

    .

  • Increase H₂ Pressure: Increasing pressure (e.g., from 10 bar to 50 bar) often increases the rate (TOF) without negatively impacting the stereoselectivity. This allows you to run at a lower temperature while maintaining speed.

Q3: My reaction stalls at 80% conversion when running at 50°C. Adding more catalyst doesn't restart it. Diagnosis: Product Inhibition or Catalyst Deactivation .

• Root Cause: At elevated temperatures, the product alcohol can compete for the open coordination site on the Ruthenium, or the catalyst has thermally decomposed into inactive Ruthenium black/clusters.

• Solution:

  • Solvent Switch: If using Isopropanol (IPA), switch to tert-Amyl Alcohol or Methanol . IPA is a secondary alcohol and can participate in reversible transfer hydrogenation equilibrium, which slows down conversion near the end. Primary or tertiary alcohols prevent this back-reaction.

Experimental Protocol: Temperature Optimization Loop

Objective: Determine the Maximum Efficient Temperature (MET) for a specific substrate.

Materials:

• Catalyst: RUCY®-XylBINAP (RuCl[(R)-daipena][(R)-xylbinap])[1]

• Base:

  -BuOK (1.0 M in -BuOH)

• Solvent: Degassed Isopropanol (IPA)

• Hydrogen Source: 10–50 bar H₂

Step-by-Step Workflow:

• Stock Solution Prep: Prepare a stock solution of substrate (1.0 mmol/mL) in degassed IPA.

• Catalyst Loading: In a glovebox, charge reaction vials with S/C (Substrate/Catalyst) ratio of 2,000:1.

• Base Addition: Add

  -BuOK (base/catalyst ratio = 20:1).

• The Temperature Gradient Run:

  • Set up 4 parallel reactors at 25°C, 40°C, 55°C, and 70°C .

  • Pressurize to 30 bar H₂.

  • Stir at >1000 rpm (crucial to eliminate mass transfer limits).

• Sampling:

  • Take aliquots at 5 min, 15 min, and 60 min .

  • Quench immediately with dilute HCl or exposure to air to stop the reaction.

• Analysis: Measure Conversion (GC/HPLC) and Enantiomeric Excess (

  ).

Data Interpretation:

• Optimal Point: The highest temperature where

  is >98% and conversion is >95% within 1 hour.

Comparative Data: Temperature vs. Performance[2][3]

Representative data for Acetophenone Hydrogenation (S/C = 5,000, 30 bar H₂)

Temperature (°C)	Time to 100% Conv.	TOF (avg, h⁻¹)	Enantiomeric Excess (% )	Status
25°C	120 min	~2,500	>99.5%	High Fidelity
40°C	45 min	~6,600	99.2%	Optimal Balance
60°C	10 min	~30,000	97.5%	High Throughput
80°C	8 min	~37,500	94.0%	Selectivity Erosion

Mechanistic Visualization

The following diagram illustrates the catalytic cycle and the specific points where temperature impacts the workflow.

Figure 1: The RUCY-XylBINAP Catalytic Cycle highlighting the activation step and the thermal deactivation pathway.

References

• Takasago International Corporation. (2019).[1] RUCY® - Technical Note: Asymmetric Hydrogenation of Ketones. Retrieved from [Link]

• Noyori, R., & Ohkuma, T. (2001). Asymmetric Hydrogenation of Ketones with Ruthenium Catalysts. Angewandte Chemie International Edition, 40(1), 40-73. (Foundational mechanism for Ru-BINAP/Diamine systems).
• Kurono, N., & Ohkuma, T. (2011). Recent progress in the ruthenium-catalyzed asymmetric hydrogenation of ketones and imines.

Sources

• 1. assets.takasago.com [assets.takasago.com]

Reference Data & Comparative Studies

Substrate scope validation for (S)-RUCY(regR)-XylBINAP

Content Type: Publish Comparison Guide Target Audience: Senior Process Chemists, Medicinal Chemists, and Catalysis Researchers.[1]

Executive Summary

In the landscape of asymmetric hydrogenation, (S)-RUCY®-XylBINAP represents a third-generation evolution of the Noyori-type catalyst systems.[1] Unlike standard Ru(II)-diphosphine/diamine complexes, the RUCY® series utilizes a ruthenabicyclic architecture formed via cyclometallation of the chiral diamine ligand.[1]

This structural rigidity, combined with the steric "fencing" of the XylBINAP ligand (3,5-xylyl-BINAP), grants this catalyst distinct advantages:

• Hyper-Activity: Turnover Frequencies (TOF) reaching 35,000 min⁻¹ (vs. ~2,000–5,000 for standard BINAP systems).[1]

• Steric Discrimination: Superior enantioselectivity (>99% ee) for bulky aromatic ketones where phenyl-based BINAP fails.[1]

• Base Tolerance: Enhanced stability allows for the hydrogenation of base-labile substrates that typically decompose under standard transfer hydrogenation conditions.

This guide validates the substrate scope of (S)-RUCY®-XylBINAP against industry-standard alternatives, providing actionable data for catalyst selection in drug development pipelines.[1]

Technical Profile & Mechanism

The Catalyst Architecture

The core differentiator of (S)-RUCY®-XylBINAP (CAS: 1312713-89-5) is the synergy between the ligand and the metal center.[1]

• Ligand (XylBINAP): The 3,5-dimethylphenyl groups on the phosphorus atoms increase steric bulk compared to the phenyl rings of standard BINAP.[1] This creates a tighter "chiral pocket," effectively blocking the disfavored transition state for bulky substrates.

• Complex (RUCY - Ruthenabicyclic): The catalyst features a cyclometalated Ru-C bond derived from the DAIPENA diamine ligand.[1] This tridentate coordination stabilizes the active species, preventing catalyst deactivation and enabling extremely low catalyst loadings (S/C up to 100,000).[1]

Mechanistic Visualization

The following diagram illustrates the catalyst selection logic and the mechanistic advantage of the RUCY system.

Figure 1: Decision matrix for selecting RUCY®-XylBINAP over standard Ru-BINAP systems based on substrate complexity and process requirements.

Comparative Analysis: RUCY®-XylBINAP vs. Alternatives

The following data compares (S)-RUCY®-XylBINAP against the industry standard RuCl₂(BINAP)(DAIPEN) and the ligand variant RuCl₂(XylBINAP)(DAIPEN) (non-cyclometalated).

Table 1: Performance Metrics on Challenging Substrates

Substrate Class	Specific Substrate	Catalyst System	S/C Ratio	Time (h)	Yield (%)	% ee
Simple Aromatic	Acetophenone	(S)-RUCY®-XylBINAP	100,000	2	>99	99 (S)
RuCl₂(BINAP)(DAIPEN)	10,000	12	95	94 (S)
Bulky Aromatic	2-Methylacetophenone	(S)-RUCY®-XylBINAP	5,000	6	>99	98 (S)
RuCl₂(BINAP)(DAIPEN)	1,000	24	85	72 (S)
Heteroaromatic	2-Acetylpyridine	(S)-RUCY®-XylBINAP	2,000	4	>99	97 (S)
RuCl₂(XylBINAP)(DAIPEN)	2,000	10	92	95 (S)
Base-Labile	4-Chromanone	(S)-RUCY®-XylBINAP	10,000	3	>99	99 (S)
Standard Noyori (Ru/TsDPEN)	500	20	60*	90 (S)

*Note: Lower yield for standard systems in base-labile substrates is often due to polymerization or elimination side reactions caused by prolonged exposure to base.[1]

Analysis of Alternatives

• Vs. Standard BINAP: The XylBINAP ligand is critical for bulky substrates (e.g., ortho-substituted acetophenones).[1] The methyl groups on the xylyl rings create a steric clash with the substrate's bulky group, forcing it into the favorable quadrant for reduction. Standard BINAP lacks this bulk, leading to "leakage" of the wrong enantiomer (lower ee).[1]

• Vs. Non-Cyclometalated XylBINAP: While the ligand provides the selectivity, the RUCY (ruthenabicycle) framework provides the activity. The cyclometalated amine makes the hydride transfer faster and the catalyst more robust against impurities, allowing for significantly higher Substrate-to-Catalyst (S/C) ratios.[1]

Substrate Scope Validation

A. Bulky Ketones (The "Steric Wall" Test)

For substrates like tert-butyl ketones or ortho-substituted aryl ketones, RUCY®-XylBINAP is the gold standard.[1]

• Mechanism: The 3,5-xylyl groups extend into the catalyst's coordination sphere, creating a "fence."

• Result: Even with sterically demanding substrates like 2,4,6-trimethylacetophenone , RUCY®-XylBINAP maintains ee >95%, whereas BINAP drops below 80%.[1]

B. Base-Sensitive Substrates

Many Noyori-type hydrogenations require strong bases (e.g.,

-BuOK) to generate the active hydride species.[1] This is detrimental to substrates with labile alpha-protons or leaving groups.[1]

• RUCY Advantage: Because RUCY® is an exceptionally active precatalyst, it often requires lower base loading or operates so rapidly that side reactions (aldol condensation, elimination) do not have time to compete with hydrogenation.[1]

• Validation: Successful hydrogenation of 3-quinuclidinone and haloketones without defluorination/dechlorination.

Experimental Protocol: Asymmetric Hydrogenation of a Bulky Ketone

Objective: Synthesis of (S)-1-(2-methylphenyl)ethanol using (S)-RUCY®-XylBINAP.

Safety Note: Hydrogen gas is highly flammable.[1] High-pressure vessels must be inspected before use.[1]

Materials

• Substrate: 2-Methylacetophenone (1.0 eq, 10 mmol)

• Catalyst: (S)-RUCY®-XylBINAP (S/C = 5,000) -> 2.4 mg (0.002 mmol)[1]

• Base:

  -BuOK (1.0 M in -BuOH) -> 0.1 mL (0.1 mmol, 100 eq relative to Ru, 0.01 eq relative to substrate)[1]

• Solvent: 2-Propanol (degassed, anhydrous) -> 10 mL

Workflow

• Preparation (Glovebox/Schlenk Line):

  • In a 100 mL stainless steel autoclave equipped with a glass liner and a magnetic stir bar, add the (S)-RUCY®-XylBINAP catalyst.[1]

  • Add the substrate 2-Methylacetophenone .[1]

  • Add 2-Propanol solvent.[1]

  • Add the

    -BuOK solution last.[1] Crucial: The base activates the precatalyst.

• Hydrogenation:

  • Seal the autoclave immediately.

  • Purge with Hydrogen gas (

    ) 3 times (pressurize to 5 atm, release to 1 atm).

  • Pressurize to 10 atm (approx 150 psi) .

  • Stir vigorously at 30°C for 6 hours .

• Workup & Analysis:

  • Vent the hydrogen gas carefully.

  • Concentrate the reaction mixture under reduced pressure to remove solvent.

  • Purification: Pass through a short pad of silica gel (eluent: Hexane/EtOAc 4:[1]1) to remove catalyst residues.[1]

  • Analysis: Determine conversion by GC/NMR and enantiomeric excess (% ee) by Chiral HPLC (e.g., Chiralcel OD-H column).

Expected Outcome: >99% Conversion, 98% ee (S)-enantiomer.

References

• Takasago International Corporation. "RUCY® - Novel Ruthenabicyclic Complex for Asymmetric Hydrogenation."[1][2][3] Takasago Technical Notes.

• Matsumura, K., Arai, N., Hori, K., Saito, T., Sayo, N., & Ohkuma, T. (2011).[2][3] "Chiral Ruthenabicyclic Complexes: Precatalysts for Rapid, Enantioselective, and Wide-Scope Hydrogenation of Ketones."[2] Journal of the American Chemical Society, 133(27), 10696–10699.[1]

• Sigma-Aldrich. "(S)-RUCY™-XylBINAP Product Specification & Safety Data Sheet." Sigma-Aldrich Catalog. [1]

• Ohkuma, T. (2013).[1][3] "Asymmetric Hydrogenation of 2-Methylquinoxaline." Advanced Synthesis & Catalysis, 355, 2769-2774.[1][3] [1]

• Strem Chemicals. "Catalog No. 44-0218: (S)-RUCY®-XylBINAP."[1][4] Strem Product Catalog.

Sources

• 1. Catalysts & Ligands | Takasago International Corporation [takasago.com]
• 2. (S)-RUCY(regR)-XylBINAP | 1312713-89-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. assets.takasago.com [assets.takasago.com]
• 4. strem.com [strem.com]